Cas no 75636-88-3 (1,4-Benzenedicarbonitrile, 2,5-diamino-)

• Product Name: 1,4-Benzenedicarbonitrile, 2,5-diamino-
• CAS No: 75636-88-3
• MF: C₈H₆N₄
• MW: 158.160040378571
• MDL: MFCD18806057
• CID: 559329
• PubChem ID: 45122134
• Update Time: 2025-06-12

1,4-Benzenedicarbonitrile, 2,5-diamino- Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzenedicarbonitrile, 2,5-diamino-
• 1,4-Diamino-2,5-dicyanobenzene
• 2,5-diaminobenzene-1,4-dicarbonitrile
• 1,4-二氨基-2,5-二氰基苯
• SCHEMBL6630371
• 1,4-Benzenedicarbonitrile,2,5-diamino-
• CS-0161517
• SB75838
• YSZC092
• DTXSID50669287
• D70976
• MFCD18806057
• BS-17520
• 2,5-Diaminoterephthalonitrile
• 75636-88-3
• AKOS027414568
• 1,4-Benzenedicarbonitrile, 2,5-diamino-

• MDL： MFCD18806057
• Inchi： 1S/C8H6N4/c9-3-5-1-7(11)6(4-10)2-8(5)12/h1-2H,11-12H2
• InChI Key： DJVJDQRJKTVAEU-UHFFFAOYSA-N
• SMILES： NC1C=C(C#N)C(=CC=1C#N)N

Computed Properties

• Exact Mass: 158.059
• Monoisotopic Mass: 158.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 99.6A^2
• XLogP3: 1.1

Additional information on 1,4-Benzenedicarbonitrile, 2,5-diamino-

Comprehensive Overview of 1,4-Benzenedicarbonitrile, 2,5-diamino- (CAS No. 75636-88-3): Properties, Applications, and Innovations

1,4-Benzenedicarbonitrile, 2,5-diamino- (CAS No. 75636-88-3) is a high-value organic compound with a unique molecular structure, featuring two cyano groups and two amino groups symmetrically positioned on a benzene ring. This configuration grants it exceptional reactivity and versatility, making it a critical intermediate in advanced material synthesis, particularly in the fields of polymeric materials, dyes, and pharmaceutical research. Its thermal stability and electron-withdrawing properties have sparked interest in cutting-edge applications like organic electronics and energy storage systems.

Recent studies highlight the compound's role in developing high-performance polymers, such as polyimides and aramids, which are increasingly demanded in aerospace and automotive industries for their lightweight and durable properties. Researchers are also exploring its potential in photovoltaic cells, where its conjugated structure enhances charge transport efficiency. With the global push toward sustainable chemistry, 1,4-Benzenedicarbonitrile, 2,5-diamino- is gaining attention as a greener alternative in catalytic processes due to its ability to reduce reaction temperatures and solvent usage.

From an industrial perspective, the compound's synthesis involves precise nitrile-amine coupling reactions, often optimized via microwave-assisted techniques to improve yield and purity. Analytical methods like HPLC and NMR spectroscopy are essential for quality control, ensuring compliance with ISO standards. Safety data sheets emphasize proper handling to avoid dust formation, though it is not classified as hazardous under current regulations.

Market trends indicate growing demand for 1,4-Benzenedicarbonitrile, 2,5-diamino- in Asia-Pacific regions, driven by expansions in electronic manufacturing and biomedical research. Frequently searched queries include "synthesis of 2,5-diaminobenzonitrile derivatives" and "applications of aromatic dinitriles in materials science," reflecting its interdisciplinary relevance. Future research may focus on its functionalization for metal-organic frameworks (MOFs) or drug delivery systems, aligning with innovations in nanotechnology.

In summary, 1,4-Benzenedicarbonitrile, 2,5-diamino- (CAS No. 75636-88-3) bridges fundamental chemistry and industrial applications, offering solutions for modern challenges in renewable energy and smart materials. Its adaptability ensures continued relevance in scientific and commercial landscapes.